3,5-Dichlorobenzyl piperidin-4-ylcarbamate

• Molecular Formula: C13H16Cl2N2O2
• Molecular Weight: 303.18 g/mol
• IUPAC Name: (3,5-dichlorophenyl)methyl N-piperidin-4-ylcarbamate
• InChI: InChI=1S/C13H16Cl2N2O2/c14-10-5-9(6-11(15)7-10)8-19-13(18)17-12-1-3-16-4-2-12/h5-7,12,16H,1-4,8H2,(H,17,18)
• InChI Key: SYYQEUGHXKXNMO-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1NC(=O)OCC2=CC(=CC(=C2)Cl)Cl

Description

3,5-Dichlorobenzyl piperidin-4-ylcarbamate is a useful research compound. Its molecular formula is C13H16Cl2N2O2 and its molecular weight is 303.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A reaction mixture comprising tert-butyl 4-((((3,5-dichlorobenzyl)oxy)carbonyl)amino)piperidine-1-carboxylate (2.01 g, 4.98 mmol) and 4M HCl in dioxane (1.246 ml, 4.98 mmol) in dioxane (16.61 ml) was stirred at room temperature for 1 hour. The resulting mixture was concentrated under reduced pressure. No further purification under taken and the material was dried and taken on to the next step.